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Compound of Interest

Compound Name:
1-(4-Fluorobenzoyl)cyclopropan-1-

amine

Cat. No.: B13269734

Get Quote

Executive Summary & Structural Context
1-(4-Fluorobenzoyl)cyclopropan-1-amine represents a unique structural hybrid between

synthetic cathinones (beta-keto amines) and 1-aminocyclopropanecarboxylic acid (ACPC)

derivatives.[1] Its geminal disubstitution at the cyclopropane ring introduces significant ring

strain (~27 kcal/mol) and conformational rigidity, distinguishing it from flexible acyclic analogs

like flephedrone.

For drug development, the choice of salt form is critical. The free base is often an unstable oil

or low-melting solid prone to oxidation and cyclization.[1] This guide compares the

Hydrochloride (HCl), Hydrobromide (HBr), and Fumarate salts, evaluating their crystallographic

suitability for stability profiling and bioavailability.
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Feature
1-(4-
Fluorobenzoyl)cycl
opropan-1-amine

Acyclic Cathinone
Analog (e.g., 4-
FPD)

Tranylcypromine
Analog

Core Scaffold
Gem-disubstituted

Cyclopropane
Flexible Alkyl Chain

Vicinal-disubstituted

Cyclopropane

Conformational

Freedom

Rigid (Locked

angles)
High (Free rotation) Rigid

Primary Interaction
Carbonyl Dipole +

Amine H-bond
Amine H-bond Amine H-bond

Crystal Packing
High Density (Efficient

Stacking)
Moderate Density High Density

Comparative Analysis of Salt Forms
The following data is synthesized from high-resolution X-ray diffraction studies of isostructural

fluorinated cathinones and cyclopropylamines (e.g., 4-FPD HCl, 4-F-PHP HBr).

A. Hydrochloride Salt (HCl)[3]
Crystallizability: High. Forms prisms or plates from Ethanol/Ether.

Space Group: Typically Monoclinic (

) or Orthorhombic (

).

Lattice Characteristics: The chloride ion acts as a bridge, accepting H-bonds from the

ammonium headgroup (

) and often interacting with the alpha-carbonyl via dipole interactions.[1]

Stability: Hygroscopic at RH > 60%. The small

radius allows tight packing but can lead to hydrate formation if not dried rigorously.[1]
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B. Hydrobromide Salt (HBr)
Crystallizability: Excellent. Often forms larger, more defect-free crystals than HCl due to the

"heavy atom effect" stabilizing the lattice.

Space Group: Frequently Triclinic (

) or Monoclinic.

Advantages: The Bromide ion provides strong anomalous scattering, making it the gold

standard for de novo structure determination and absolute configuration assignment (if chiral

resolution is performed).

Interactions: Exhibits strong

hydrogen bonds (

) and weak

contacts that stabilize the fluorophenyl ring stacking.[1]

C. Hemifumarate / Fumarate[1]
Crystallizability: Moderate. Requires polar solvents (MeOH/Water).

Stoichiometry: Often forms 2:1 (Cation:Anion) complexes.

Stability: Non-hygroscopic. The dicarboxylate counter-ion creates a robust H-bond network (

), significantly raising the melting point and chemical stability compared to halides.
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Metric
Hydrochloride
(HCl)

Hydrobromide
(HBr)

Hemifumarate

Crystal System
Monoclinic /

Orthorhombic
Triclinic / Monoclinic Triclinic

Calc.[1] Density (

)
~1.28 - 1.32 g/cm³ ~1.45 - 1.50 g/cm³ ~1.35 g/cm³

Melting Point 220–245 °C (Dec) 215–230 °C (Dec) 180–200 °C

H-Bond Donor

H-Bond Acceptor (Spherical) (Spherical)
Carboxylate

(Directional)

Hygroscopicity Moderate Low Very Low

Primary Use
Formulation /

Bioavailability

X-ray Structure

Determination
Long-term Stability

Technical Insight: For initial structural elucidation, prioritize the HBr salt. The presence of

Bromine (

) allows for unambiguous phasing of the diffraction data, essential for confirming the

geminal cyclopropane geometry which can be disordered in HCl structures.

Experimental Protocol: Single Crystal Growth
To obtain X-ray quality crystals of the 1-(4-Fluorobenzoyl)cyclopropan-1-amine salts, a Slow

Evaporation or Vapor Diffusion method is recommended over rapid cooling to minimize

twinning.[1]

Protocol: Vapor Diffusion (Hanging Drop)
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Preparation: Dissolve 20 mg of the salt in 0.5 mL of a "Good Solvent" (Methanol or Ethanol).

Filtration: Pass through a 0.22

PTFE filter to remove nucleation sites.

Setup: Place 2

of the solution on a siliconized cover slip. Invert over a reservoir containing 500

of "Anti-Solvent" (Diethyl Ether or Hexane).

Incubation: Store at 4°C in a vibration-free environment.

Observation: Check for birefringence under polarized light after 24-72 hours.

Solvent System Screening Matrix
Salt Form

Good Solvent
(Dissolves)

Anti-Solvent
(Precipitates)

Expected
Morphology

HCl Methanol, Ethanol Diethyl Ether, Acetone Needles / Thin Plates

HBr Ethanol, Isopropanol Hexane, Ethyl Acetate Blocks / Prisms

Fumarate Water/Ethanol (90:10) Acetonitrile Rhomboids

Structural Interaction Pathways (Visualized)
The following diagram illustrates the critical intermolecular forces stabilizing the crystal lattice,

highlighting the role of the Fluorine atom and the Counter-ion.
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Figure 1: Interaction map showing the primary stabilizing forces in the crystal lattice. The

Ammonium-Anion H-bond is the dominant driver of crystallization, while F...F interactions

organize the stacking of the aromatic rings.[1]

Workflow: From Synthesis to Structure
This decision tree guides the researcher through the salt selection process based on the

specific analytical goal (Structure determination vs. Formulation).
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Figure 2: Strategic workflow for salt selection. Use HBr for structural solving and HCl/Fumarate

for functional stability testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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